Cas no 118618-33-0 (ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate)

• Product name: ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate
• CAS No: 118618-33-0
• MF: C₁₂H₁₆O₃
• MW: 208.25400
• CID: 2893641
• PubChem ID: 14196982

ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate
• ethyl 2-(4-(hydroxymethyl)phenyl)propanoate
• 118618-33-0
• Ethyl 4-(hydroxymethyl)-I+/--methylbenzeneacetate
• DTXSID101246381

• Inchi： InChI=1S/C12H16O3/c1-3-15-12(14)9(2)11-6-4-10(8-13)5-7-11/h4-7,9,13H,3,8H2,1-2H3
• InChI Key： OPHCKDGAWCHOMT-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 1.84550